Cas no 61338-72-5 (1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone)

1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone structure
61338-72-5 structure
Product Name:1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone
CAS No:61338-72-5
MF:C5H6N6O
MW:166.140738964081
CID:483384
PubChem ID:71396809
Update Time:2025-04-19

1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone
    • 6-hydrazinyl-7,9-dihydropurin-8-one
    • 6-Hydrazinyl-7,9-dihydro-8H-purin-8-one
    • 61338-72-5
    • DTXSID40818348
    • Inchi: 1S/C5H6N6O/c6-11-4-2-3(7-1-8-4)10-5(12)9-2/h1H,6H2,(H3,7,8,9,10,11,12)
    • InChI Key: HPORAVJEJIPGIT-UHFFFAOYSA-N
    • SMILES: O=C1NC2=C(C(=NC=N2)NN)N1

Computed Properties

  • Exact Mass: 166.06048
  • Monoisotopic Mass: 166.06030884g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 103.9
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